Cas no 1391585-26-4 ((R)-Methyl 4-(2-(boc-amino)-3-methoxy-3-oxopropyl)benzoate)

• Product Name: (R)-Methyl 4-(2-(boc-amino)-3-methoxy-3-oxopropyl)benzoate
• CAS No: 1391585-26-4
• MF: C₁₇H₂₃NO₆
• MW: 337.36762547493
• CID: 4937823
• Update Time: 2025-10-28

(R)-Methyl 4-(2-(boc-amino)-3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• (R)-METHYL 4-(2-(BOC-AMINO)-3-METHOXY-3-OXOPROPYL)BENZOATE
• (R)-Methyl 4-(2-((tert-butoxycarbonyl)amino)-3-methoxy-3-oxopropyl)benzoate
• (R)-Methyl 4-(2-(boc-amino)-3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C17H23NO6/c1-17(2,3)24-16(21)18-13(15(20)23-5)10-11-6-8-12(9-7-11)14(19)22-4/h6-9,13H,10H2,1-5H3,(H,18,21)/t13-/m1/s1
• InChI Key： GPYFDXNCJTUIKW-CYBMUJFWSA-N
• SMILES： O(C(N[C@@H](C(=O)OC)CC1C=CC(C(=O)OC)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 337.15253745 g/mol
• Monoisotopic Mass: 337.15253745 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 337.4
• XLogP3: 1.9
• Topological Polar Surface Area: 90.9

Additional information on (R)-Methyl 4-(2-(boc-amino)-3-methoxy-3-oxopropyl)benzoate

Compound CAS No. 1391585-26-4: (R)-Methyl 4-(2-(Boc-amino)-3-methoxy-3-oxopropyl)benzoate

The compound (R)-Methyl 4-(2-(Boc-amino)-3-methoxy-3-oxopropyl)benzoate (CAS No. 1391585-26-4) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and synthetic biology. This compound is characterized by its unique structure, which includes a benzoate ester group, a Boc (tert-butoxycarbonyl) protected amino group, and a methoxy-substituted ketone moiety. These structural features make it an intriguing subject for both academic research and industrial development.

Recent studies have highlighted the potential of (R)-Methyl 4-(2-(Boc-amino)-3-methoxy-3-oxopropyl)benzoate in drug delivery systems. The Boc group, a common protecting group in peptide synthesis, plays a crucial role in stabilizing the amino functionality during chemical transformations. This stability is particularly advantageous in the synthesis of bioactive molecules, where precise control over functional groups is essential. The methoxy group attached to the ketone moiety further enhances the compound's solubility and bioavailability, making it a promising candidate for targeted drug delivery.

One of the most exciting developments involving this compound is its application in biological imaging. Researchers have demonstrated that (R)-Methyl 4-(2-(Boc-amino)-3-methoxy-3-oxopropyl)benzoate can serve as a fluorescent probe for tracking specific biomolecules in vivo. The benzoate ester group acts as a fluorophore, emitting bright fluorescence under specific wavelengths, while the Boc-amino group provides a site for conjugation with targeting ligands. This dual functionality enables precise imaging of cellular processes, offering new insights into disease mechanisms.

In addition to its imaging applications, this compound has shown potential in antibiotic development. Studies have revealed that (R)-Methyl 4-(2-(Boc-amino)-3-methoxy-3-oxopropyl)benzoate exhibits potent activity against multidrug-resistant bacterial strains. The methoxy-substituted ketone moiety contributes to its antimicrobial properties by disrupting bacterial cell membranes. Furthermore, the Boc-amino group can be selectively cleaved under physiological conditions, releasing bioactive metabolites that enhance the compound's efficacy.

The synthesis of (R)-Methyl 4-(2-(Boc-amino)-3-methoxy-3-oxopropyl)benzoate involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the selective protection of amino groups using Boc reagents and the precise installation of methoxy and ketone functionalities. Recent advancements in asymmetric catalysis have enabled the scalable production of this compound with high enantiomeric purity, which is critical for its therapeutic applications.

From a structural perspective, (R)-Methyl 4-(2-(Boc-amino)-3-methoxy-3-oxopropyl)benzoate exhibits remarkable versatility due to its chiral center at the R configuration. This chirality significantly influences the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for optimizing its therapeutic potential and minimizing adverse effects.

Looking ahead, ongoing research aims to explore the use of (R)-Methyl 4-(2-(Boc-amino)-3-methoxy-3-oxopropyl)benzoate in personalized medicine. By leveraging its unique chemical properties and biological activities, scientists are working on tailor-made therapies that address individual patient needs. The compound's ability to serve as a modular building block for complex molecules further underscores its importance in modern drug discovery.

In conclusion, (R)-Methyl 4-(2-(Boc-amino)-3-methoxy-3-oxopropyl)benzoate (CAS No. 1391585-26-4) stands at the forefront of chemical innovation, offering diverse applications across multiple disciplines. Its intricate structure and versatile functionality make it an invaluable tool for researchers striving to push the boundaries of science and medicine.